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Compound of Interest

Compound Name: Glucosamine-15N hydrochloride

Cat. No.: B15555502

This technical guide provides a comprehensive overview of the molecular weight of
Glucosamine-15N hydrochloride, including comparative data with its unlabeled counterpart.
It details the standard experimental protocol for molecular weight determination and explores a
key biological pathway influenced by glucosamine, offering valuable information for
researchers, scientists, and professionals in drug development.

Molecular Weight Data

The incorporation of the stable isotope, Nitrogen-15 (*>N), into the glucosamine molecule
results in a predictable mass shift. This isotopic labeling is a critical tool in various analytical
and research applications, including metabolic tracing and quantitative mass spectrometry. The
molecular weights of both the labeled and unlabeled forms of glucosamine hydrochloride are
summarized below.

Compound Chemical Formula Molecular Weight ( g/mol )

D-Glucosamine hydrochloride CeH14CINOs 215.63[1][2][31[4]

D-Glucosamine-15N
) CeH131°NOs-HCI 216.63[5][6]
hydrochloride

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
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Mass spectrometry is the standard and definitive method for determining the molecular weight
of compounds like Glucosamine-t>N hydrochloride and confirming isotopic incorporation.

Objective: To accurately determine the molecular mass of the analyte and verify the mass shift
due to *°N labeling.

Methodology: Electrospray lonization Time-of-Flight (ESI-TOF) Mass Spectrometry
e Sample Preparation:
o Accurately weigh a small amount (typically 1-5 mg) of D-Glucosamine-1>N hydrochloride.

o Dissolve the sample in a suitable solvent system, such as a mixture of ultrapure water and
acetonitrile, to a final concentration of approximately 1 mg/mL.

o Further dilute the stock solution to a working concentration (e.g., 1-10 pg/mL) using the
same solvent system. The final solution may be acidified with a small amount of formic
acid (0.1%) to promote ionization.

e |nstrument Calibration:

o Calibrate the mass spectrometer using a known calibration standard appropriate for the
mass range of the analyte. This ensures high mass accuracy.

o |[nfusion and lonization:

o Introduce the prepared sample solution into the ESI source via direct infusion using a
syringe pump at a constant flow rate (e.g., 5-10 uL/min).

o In the ESI source, a high voltage is applied to the sample, causing it to form a fine spray of
charged droplets.

o A heated desolvation gas (typically nitrogen) aids in the evaporation of the solvent, leading
to the formation of gas-phase protonated molecular ions, [M+H]*.

e Mass Analysis:

o The generated ions are guided into the time-of-flight (TOF) mass analyzer.
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o The TOF analyzer measures the mass-to-charge ratio (m/z) of the ions by determining the
time it takes for them to travel a fixed distance to the detector. Lighter ions travel faster
than heavier ions.

» Data Acquisition and Analysis:
o Acquire the mass spectrum over a relevant m/z range (e.g., m/z 100-500).

o lIdentify the peak corresponding to the protonated molecule [M+H]*. For Glucosamine-*°N,
the theoretical m/z for the [M+H]* ion (of the free base) is approximately 181.08.

o Compare the experimentally measured mass to the calculated theoretical mass to confirm
the identity and isotopic enrichment of the compound. The observed mass should be
approximately 1 Da higher than that of the unlabeled glucosamine.
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Experimental workflow for molecular weight determination.
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Relevant Signaling Pathway: Glucosamine and
MAPK Inhibition

Glucosamine has been shown to exert anti-inflammatory effects by modulating intracellular
signaling cascades. One of the key mechanisms involves the inhibition of the Mitogen-
Activated Protein Kinase (MAPK) pathway, which is often activated by pro-inflammatory
cytokines like Interleukin-1f3 (IL-1B) in conditions such as osteoarthritis.

In chondrocytes, IL-1[3 stimulation typically leads to the phosphorylation and activation of
several MAPK members, including c-Jun N-terminal kinase (JNK) and p38.[7] This activation
cascade results in the expression of matrix metalloproteinases (MMPs), enzymes that degrade
cartilage.[7] Studies have demonstrated that pretreatment with glucosamine can inhibit the IL-
1B-induced phosphorylation of JINK and p38, thereby downregulating the expression of
degradative enzymes and protecting cartilage.[7][8]
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Glucosamine's inhibition of the IL-1B-induced MAPK pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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